Cas no 2091228-20-3 (3-(3-Fluorothiophen-2-yl)propanoic acid)

• Product Name: 3-(3-Fluorothiophen-2-yl)propanoic acid
• CAS No: 2091228-20-3
• Molecular Formula: C₇H₇FO₂S
• Molecular Weight: 174.192684412003
• CID: 5697804
• PubChem ID: 131286208

3-(3-Fluorothiophen-2-yl)propanoic acid Properties

Names and Identifiers

• CID 131286208
• 2-Thiophenepropanoic acid, 3-fluoro-
• 2091228-20-3
• 3-(3-Fluorothiophen-2-yl)propanoic acid
• EN300-1457310
• 3-(3-Fluorothiophen-2-yl)propanoicacid

• InChIKey： IOPLAMLZLZLJRI-UHFFFAOYSA-N
• Inchi： 1S/C7H7FO2S/c8-5-3-4-11-6(5)1-2-7(9)10/h3-4H,1-2H2,(H,9,10)
• SMILES： S1C=CC(=C1CCC(=O)O)F

Computed Properties

• Exact Mass: 174.01507880g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 3
• Monoisotopic Mass: 174.01507880g/mol
• Heavy Atom Count: 11
• Complexity: 151
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.5
• Topological Polar Surface Area: 65.5Ų

Experimental Properties

• Boiling Point: 280.2±25.0 °C(Predicted)
• pka: 4.29±0.10(Predicted)
• Density: 1.370±0.06 g/cm3(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Heterocyclic fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Heterocyclic fatty acids